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Compound of Interest

Compound Name: M199

Cat. No.: B15296203

For researchers, scientists, and drug development professionals, ensuring a safe and
compliant laboratory environment is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of Medium 199 (M199), a widely used cell culture medium.
Adherence to these guidelines will help you mitigate risks, ensure regulatory compliance, and
build upon a foundation of safety in your critical work.

M199 is a nutrient blend of amino acids, vitamins, organic and inorganic supplements, and
salts.[1][2] While generally not classified as a hazardous substance, proper handling and
disposal are crucial, especially after use in cell culture applications where it may be treated as
biohazardous waste.[1][3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE).
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Personal Protective Equipment (PPE)

Specification

Eye Protection

Safety glasses or goggles are required.

Hand Protection

Chemical-resistant gloves are required.

Respiratory Protection

A respirator or protective mask may be
necessary if there is a risk of inhaling aerosols,

particularly from powdered forms.

Protective Clothing

Lab coat and appropriate footwear.

This data is synthesized from multiple safety data sheets.[4][5]

Step-by-Step Disposal Procedures for Unused M199

For unused or surplus M199, whether in liquid or powdered form, the primary goal is to prevent

its release into the environment.

o Containment of Spills: In the event of a spill, immediately contain the material. For liquid

M199, soak it up with an inert absorbent material such as vermiculite, sand, or earth.[6] For

powdered M199, carefully sweep it up to avoid raising dust.[4]

o Collection: Place the contained material into a suitable, clearly labeled, and closed container

for disposal.[1]

» Disposal: Engage a licensed disposal company to handle the final disposal of the contained

waste.[1] Always adhere to all federal, state, and local regulations for chemical waste
disposal.[1][4] Do not dispose of M199 down the drain.[1][6]

Disposal of Used (Post-Cell Culture) M199

Used M199 medium from cell culture is often considered biohazardous waste and requires

additional steps for safe disposal.

o Decontamination: All biohazardous waste must be disinfected or sterilized to eliminate any

biological risk.[3] Common methods include autoclaving or chemical disinfection. Consult

your institution's biosafety guidelines for approved procedures.
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Dual Waste Consideration: If solvents (e.g., ethanol, methanol) have been introduced into
the tissue culture media, it must be managed as a dual waste—both biohazardous and
RCRA (Resource Conservation and Recovery Act) hazardous waste.[3] This requires
specialized disposal procedures; consult your Environmental Health and Safety (EHS) office.

Collection and Disposal: After decontamination, collect the treated media in a designated
and properly labeled biohazardous waste container. Arrange for disposal through your
institution's biohazardous waste management program.

Experimental Protocol: Small Spill Clean-up

This protocol outlines the immediate steps for managing a small spill of liquid M199 (under

approximately 100 mL) in a laboratory setting.

Ensure Safety: Make sure the spill area is well-ventilated. If there is a risk of aerosolization,
wear a respirator.

Containment: Cover the spill with an inert absorbent material (e.g., absorbent pads,
vermiculite).

Collection: Once the liquid is fully absorbed, carefully scoop the material into a designated
waste container.

Decontamination of Surfaces: Clean the spill area thoroughly with an appropriate disinfectant
if the M199 was used in cell culture, followed by water.

Waste Disposal: Seal and label the waste container and dispose of it according to your
institution's chemical or biohazardous waste procedures.

Logical Workflow for M199 Disposal

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of M199.
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Caption: Decision workflow for the proper disposal of M199 media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. capricorn-scientific.com [capricorn-scientific.com]
2. Medium 199 [sigmaaldrich.com]
3. hsc.wvu.edu [hsc.wvu.edu]
e 4. sigmaaldrich.com [sigmaaldrich.com]
5. sciencellonline.com [sciencellonline.com]
6. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for M199]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15296203#m199-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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